Methyl 4-formyl-5-methoxy-2-methylbenzo[b]furan-3-carboxylate, methanol

• IUPAC Name: methanol;methyl 4-formyl-5-methoxy-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C13H12O5.CH4O/c1-7-11(13(15)17-3)12-8(6-14)9(16-2)4-5-10(12)18-7;1-2/h4-6H,1-3H3;2H,1H3
• InChI Key: PZKQKKKKCHYKMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2C=O)OC)C(=O)OC.CO
• Molecular Formula: C14H16O6
• Molecular Weight: 280.27 g/mol
• CAS No.: 1047617-62-8

Description

Molecular Structure Analysis

The molecular structure of “Methyl 4-formyl-5-methoxy-2-methylbenzo[b]furan-3-carboxylate, methanol” is represented by the formula C14H16O6. The average mass is 280.273 Da and the monoisotopic mass is 280.094696 Da.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthetic Routes and Derivatives: Research has focused on developing synthetic routes and derivatives of dibenzofuran carboxaldehydes, including compounds with similar structures to Methyl 4-formyl-5-methoxy-2-methylbenzo[b]furan-3-carboxylate. Studies like those by Yempala and Cassels (2017) have synthesized isomeric dibenzofuran carboxaldehydes, exploring their NMR spectral assignments and potential in creating novel compounds for biological evaluation (Yempala & Cassels, 2017).
• High-Performance Liquid Chromatography (HPLC) in Analysis: The application of HPLC methods for determining related compounds in samples, as conducted by Nozal et al. (2001), highlights the analytical capabilities in identifying and quantifying furan derivatives and other related substances in honey and honeydew samples (Nozal et al., 2001).
• Depsidone Synthesis: Another area of application involves the synthesis of lichen depsidones, where methyl esters similar to the target compound play a role in constructing complex molecular structures, as described by Sala and Sargent (1979) in their synthesis of psoromic acid (Sala & Sargent, 1979).

Methodological Advancements and Chemical Properties

• Microwave Irradiation Effects: Studies have also delved into the effects of microwave irradiation on chemical reactions involving furan derivatives, indicating an efficient path to synthesize compounds while maintaining yields, as demonstrated by Krutošíková et al. (2000) (Krutošíková et al., 2000).
• Methylation Studies: The methylation of benzofuran derivatives, including the exploration of reaction mechanisms and product formation, provides insight into structural modifications and their effects on chemical properties, as explored by Elix and Ferguson (1973) (Elix & Ferguson, 1973).